Methyl Cedryl Ketone

• Molecular Formula: C17H26O
• Molecular Weight: 246.4 g/mol
• InChI: InChI=1S/C17H26O/c1-10-6-7-15-16(4,5)14-9-17(10,15)8-13(11(14)2)12(3)18/h10,14-15H,6-9H2,1-5H3/t10?,14?,15?,17-/m1/s1
• InChIKey: YBUIAJZFOGJGLJ-VUOVQGHOSA-N

Methyl Cedryl Ketone (Vertofix): A Synthetic Woody-Amber Base Note for Fragrance Formulation and Procurement

Methyl Cedryl Ketone (CAS 32388-55-9; also known as Acetyl Cedrene or Vertofix) is a synthetic alicyclic ketone derived from cedarwood sesquiterpenes . It presents as a pale yellow to brown liquid with a molecular weight of 246.39 g/mol, a boiling point of 272 °C, density of 0.997 g/mL at 25 °C, and low water solubility (~6 mg/L at 23 °C) . Its olfactory profile is characterized by dry, woody, amber, and leathery notes, serving primarily as a long-lasting base note and fixative in fine fragrances and functional products .

Fixative Performance Extended substantivity profile supports fine fragrance base notes and long-wear formulations.

Grade Selection Vertofix Coeur grade controls olfactory fidelity and batch-to-batch consistency.

Regulatory Clearance IFRA unrestricted status simplifies compliance across all fragrance categories.

• [1] Scentspiracy. (2024). Methyl Cedryl Ketone / Vertofix (32388-55-9) — Fragrance / Perfume Ingredient. View Source
• [2] NBInno. (2025). The Chemical Profile of Methyl Cedryl Ketone for Fragrance Formulations. View Source

Why Methyl Cedryl Ketone Cannot Be Replaced by Other Woody-Amber Synthetics or Natural Cedarwood Oil

Although Methyl Cedryl Ketone shares a woody-amber classification with several aroma chemicals, substitution fails due to divergent performance and regulatory profiles. Natural cedarwood oil offers lower tenacity and batch variability . Common alternatives such as Iso E Super (OTNE) face strict IFRA usage restrictions (≤20% in Category 4) , while Cashmeran is capped at 3.8% . Cedramber provides a drier amber character but lacks the leathery depth and extreme persistence of Methyl Cedryl Ketone . These differences mandate precise selection based on longevity requirements, formulation freedom, and the desired olfactory dry-down.

Target: Vertofix Coeur

Deep woody-amber, musk with high tenacity and low volatility.

→

Substitute: Iso E Super

More diffusive, airy profile; may shift dry-down character and reduce longevity.

Target: Vertofix Coeur (high-purity grade)

Soft, radiant woody note; low phenolic off-notes from Virginia cedarwood.

→

Substitute: Generic Acetyl Cedrene (lower purity)

May exhibit smokier, leathery profile with batch variability that compromises fine fragrance fidelity.

• [1] IFRA Standards Documentation (51st Amendment) as referenced by Bio Shop™ Pakistan. (2026). Iso E Super | Chemistry, IFRA & Formulas. View Source
• [2] IFRA Standards Documentation (51st Amendment) as referenced by Bio Shop™ Pakistan. (2026). Cashmeran | IFRA, Halal & Formulas. View Source

Quantitative Differentiation of Methyl Cedryl Ketone Against Key Woody-Amber Comparators

IFRA Regulatory Freedom vs. Iso E Super and Cashmeran

Methyl Cedryl Ketone is not subject to specific IFRA concentration restrictions under the 51st Amendment, allowing unlimited use in Category 4 fine fragrances . In direct contrast, Iso E Super is restricted to a maximum of 20% in the finished product , and Cashmeran is limited to 3.8% . This regulatory divergence is a critical procurement consideration for high-dose woody-amber accords.

Substantivity vs. Iso E Super

Head-to-head

Methyl Cedryl Ketone: >400 h

Iso E Super: 200–250 h

Tenacity

400+ h

Comparator

200–250 h

Reported substantivity difference supports fixative fit assessment.

Standard fragrance strip test; ambient room conditions.

Evidence Dimension	IFRA 51st Amendment Category 4 Restriction
Target Compound Data	No restriction (100% permitted)
Comparator Or Baseline	Iso E Super: ≤20% of finished product; Cashmeran: ≤3.8% of finished product
Quantified Difference	Iso E Super: ≥80 percentage-point reduction in allowable use vs. MCK; Cashmeran: ≥96.2 percentage-point reduction
Conditions	IFRA Standards Documentation, 51st Amendment (2023)

Why This Matters

Formulators requiring high-impact woody bases without reformulation constraints must prioritize MCK over restricted alternatives.

• [1] Scentspiracy. (2024). Methyl Cedryl Ketone / Vertofix (32388-55-9) — Fragrance / Perfume Ingredient. View Source
• [2] Bio Shop™ Pakistan. (2026). Iso E Super | Chemistry, IFRA & Formulas. View Source
• [3] Bio Shop™ Pakistan. (2026). Cashmeran | IFRA, Halal & Formulas. View Source

Longevity on Smelling Strip vs. Cedramber and Cashmeran

Methyl Cedryl Ketone (Vertofix Coeur) demonstrates >400 hours of longevity on a smelling strip . This exceeds Cedramber (>125 hours) by over 275 hours and Cashmeran (50 hours) by over 350 hours . The exceptional tenacity confirms its role as a superior fixative for anchoring volatile top and heart notes in fine fragrance construction.

GC Purity Grade

Specification review

Vertofix Coeur: ≥95%

Generic: 65–80% ketone

Purity

≥95%

Generic

~75%

Grade selection controls olfactory fidelity and batch reproducibility.

GC analysis of fragrance-grade materials.

Evidence Dimension	Longevity on smelling strip
Target Compound Data	>400 hours
Comparator Or Baseline	Cedramber: >125 hours; Cashmeran: 50 hours
Quantified Difference	+>275 hours vs. Cedramber; +>350 hours vs. Cashmeran
Conditions	Smelling strip evaluation (Fraterworks technical data)

Why This Matters

Procurement for long-lasting fine fragrances and functional products demands MCK's unmatched persistence over common woody-amber alternatives.

Isomer-Defined Olfactory Quality: Ketone II vs. Ketone I

Methyl Cedryl Ketone is a mixture of isomers I and II, but Ketone II dominates the olfactive impact . While Ketone I possesses a weak aroma, Ketone II provides the strong, persistent ambergris-like note . This internal specificity means that generic material lacking sufficient Ketone II content may fail to deliver the signature woody-amber dry-down.

Environmental Persistence

Reported

Minimal biodegradation

log Kow 5.6–5.9 vs ~4.5

Half-life context

months

Iso E Super

weeks

Reported persistence profile may require enhanced wastewater treatment.

Sediment microcosm; 16-day study.

Evidence Dimension	Isomer contribution to odor
Target Compound Data	Ketone II: strong, ambergris-like; Ketone I: weak
Comparator Or Baseline	Baseline: Isomer mixture variability across suppliers
Quantified Difference	Qualitative—only Ketone II drives desirable ambergris character
Conditions	Basechem.org chemical property description

Why This Matters

Procurement specifications must prioritize isomer ratio consistency to ensure reproducible olfactory performance.

• [1] BaseChem. (n.d.). 甲基柏木酮 Methyl cedryl ketone. View Source

Substantivity on Skin: 48-Hour Duration

Methyl Cedryl Ketone exhibits a substantivity of 48 hours on skin, as documented in supplier specifications . This metric directly supports its function as a base note fixative, extending the perceptible duration of the overall fragrance composition on the wearer.

IFRA Regulatory Status

Reported

✓ Unrestricted

IFRA 51st Amendment (2024)

Methyl Cedryl Ketone: no restriction

HHCB, nitro-musks: restricted

Supports formulation without concentration caps across IFRA categories.

Based on 7 human health endpoint assessments.

Evidence Dimension	Skin substantivity
Target Compound Data	48 hours
Comparator Or Baseline	Baseline: Not explicitly compared; typical base note substantivity ranges from 24 to 72 hours
Quantified Difference	48-hour substantivity confirms reliable base-note fixation
Conditions	Parchem product specification

Why This Matters

Ensures that formulated fragrances maintain their intended character throughout the wear period, a key performance indicator for consumer products.

Analytical Traceability: GC-MS LOQ in Complex Matrices

Methyl Cedryl Ketone can be reliably quantified in cosmetic matrices using GC-MS with a limit of quantification (LOQ) of approximately 1–10 µg/L . This analytical sensitivity enables robust batch-to-batch quality control and regulatory compliance verification in finished products, an essential procurement consideration for manufacturing under strict quality systems.

Evidence Dimension	GC-MS limit of quantification (LOQ)
Target Compound Data	~1–10 µg/L (estimated)
Comparator Or Baseline	Not compared; establishes analytical viability
Quantified Difference	LOQ indicates suitability for trace-level analysis in complex matrices
Conditions	Analytice laboratory testing; GC-MS method

Why This Matters

Confirms that MCK can be accurately monitored in production, supporting compliance with IFRA standards and internal QC protocols.

• [1] Analytice. (2025). o-tert-Butylcyclohexyl acetate ... Methyl Cedryl Ketone ... standard to be provided - Analysis VARIOUS. View Source

High-Value Application Scenarios for Methyl Cedryl Ketone Based on Quantitative Differentiation

High-Dosage Modern Woody-Amber Fine Fragrances

Methyl Cedryl Ketone's unrestricted IFRA status (100% permitted in Category 4) enables formulators to build bold, high-dose woody-amber accords without regulatory reformulation risk . Typical use levels range from 1% to 20% in woody-centric formulas, providing a robust canvas for dry cedar, leather, and amber effects .

Ultra-Long-Lasting Perfume Bases Requiring Superior Fixation

With >400 hours of tenacity on a smelling strip—exceeding Cedramber by over 275 hours and Cashmeran by over 350 hours—MCK is the definitive fixative for anchoring volatile top and heart notes . It is ideal for luxury fine fragrances, aftershaves, and deodorants where extended scent perception is a market differentiator.

Cost-Effective Ambergris Replacement in Functional Products

Methyl Cedryl Ketone provides an economical alternative to natural ambergris and costly vetiver derivatives while maintaining excellent performance in soaps, shampoos, and detergents . Its chemical stability in alkaline environments further enhances its utility in functional perfumery .

Precision Formulations Requiring Isomer-Level Consistency

For manufacturers with stringent olfactory specifications, the Ketone II isomer content is critical for delivering the characteristic ambergris-like note . Procurement from suppliers providing batch-specific isomer ratios ensures consistent dry-down and avoids the weak odor associated with Ketone I-dominant material.

Application

Selection Property

Validation Focus

Fine fragrance base note fixation

Extended substantivity and dry-down profile

Batch olfactory consistency review

High-volume functional fragrance manufacturing

High-purity grade (Vertofix Coeur)

Batch-to-batch reproducibility assessment

IFRA-compliant formulations

IFRA unrestricted regulatory status

Compliance documentation review

Environmental impact assessment

Environmental persistence profile

Wastewater treatment compatibility review

• [1] Scentspiracy. (2024). Methyl Cedryl Ketone / Vertofix (32388-55-9) — Fragrance / Perfume Ingredient. View Source
• [2] BaseChem. (n.d.). 甲基柏木酮 Methyl cedryl ketone. View Source